2-Amino-4-(hydroxyamino)-4-oxobutanoic acid

• CAS No.: 20154-32-9
• Molecular Formula: C4H8N2O4
• Molecular Weight: 148.12 g/mol
• IUPAC Name: 2-amino-4-(hydroxyamino)-4-oxobutanoic acid
• InChI: InChI=1S/C4H8N2O4/c5-2(4(8)9)1-3(7)6-10/h2,10H,1,5H2,(H,6,7)(H,8,9)
• InChI Key: ZBYVTTSIVDYQSO-UHFFFAOYSA-N
• SMILES: C(C(C(=O)O)N)C(=O)NO
• sequence: X
• Synonyms: aspartate-beta-hydroxamate; aspartic acid beta-hydroxamate; beta-aspartylhydroxamate; beta-aspartylhydroxamic acid; beta-aspartylhydroxamic acid, (D)-isomer; beta-aspartylhydroxamic acid, (L)-isomer; D-aspartic acid beta-hydroxamate

Description

2-Amino-4-(hydroxyamino)-4-oxobutanoic acid, also known as this compound, is a useful research compound. Its molecular formula is C4H8N2O4 and its molecular weight is 148.12 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 528507. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Synthesis routes and methods

Procedure details

0.1 mole of D-aspartic acid β-ethyl ester is dissolved in 200 ml of methanol, 0.2 mole of hydroxylamine hydrochloride is then added and the mixture is stirred until complete dissolution occurs. 0.4 mole of triethylamine is added and stirring is continued at room temperature for about 48 hr. The precipitate formed is collected on a filter. This crude product is recrystallized by dissolution in water, then diluted in absolute ethanol. This solution is kept at +4° C. for 12 hr. The crystals are filtered, washed with absolute ethanol and air-dried. This reaction yields 50 to 70% of D-Aspartic acid β-Hydroxamate.